Cas no 7445-57-0 (Bis(pentachlorophenyl) hexanedioate)

• Product name: Bis(pentachlorophenyl) hexanedioate
• CAS No: 7445-57-0
• MF: C₁₈H₈O₄Cl₁₀
• MW: 642.784
• CID: 2800883
• PubChem ID: 12772738

Bis(pentachlorophenyl) hexanedioate Chemical and Physical Properties

Names and Identifiers

• DTXSID20509500
• Bis(pentachlorophenyl) hexanedioate
• 7445-57-0

• Inchi： InChI=1S/C18H8Cl10O4/c19-7-9(21)13(25)17(14(26)10(7)22)31-5(29)3-1-2-4-6(30)32-18-15(27)11(23)8(20)12(24)16(18)28/h1-4H2
• InChI Key： SBOQYYUSVQMMOT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 641.724885Da
• Monoisotopic Mass: 637.730786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 52.6Ų